Cas no 1805350-90-6 (3-Amino-6-(difluoromethyl)-2-methyl-5-nitropyridine)

• Product Name: 3-Amino-6-(difluoromethyl)-2-methyl-5-nitropyridine
• CAS No: 1805350-90-6
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4810558
• Update Time: 2025-10-23

3-Amino-6-(difluoromethyl)-2-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-2-methyl-5-nitropyridine

• Inchi： 1S/C7H7F2N3O2/c1-3-4(10)2-5(12(13)14)6(11-3)7(8)9/h2,7H,10H2,1H3
• InChI Key： SELZODYBNPFMBH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C)N=1)N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7

Additional information on 3-Amino-6-(difluoromethyl)-2-methyl-5-nitropyridine

Comprehensive Overview of 3-Amino-6-(difluoromethyl)-2-methyl-5-nitropyridine (CAS No. 1805350-90-6)

3-Amino-6-(difluoromethyl)-2-methyl-5-nitropyridine (CAS No. 1805350-90-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative features a unique molecular structure, combining an amino group, difluoromethyl group, and nitro group, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel crop protection agents and drug candidates targeting enzyme inhibition.

The compound's structural uniqueness lies in its pyridine core, substituted with electron-withdrawing (nitro) and electron-donating (amino) groups, creating a polarized system ideal for nucleophilic substitution reactions. Recent studies highlight its utility in cross-coupling reactions, a hot topic in synthetic chemistry, where it serves as a precursor for fluorinated pyridine analogs. Fluorinated compounds are currently in high demand due to their enhanced metabolic stability and bioavailability, aligning with the pharmaceutical industry's focus on improved drug-like properties.

In agrochemical applications, 3-Amino-6-(difluoromethyl)-2-methyl-5-nitropyridine has shown promise as a building block for next-generation fungicides. With rising global concerns about food security and sustainable agriculture, this compound's potential to contribute to disease-resistant crop formulations aligns with trending searches like "eco-friendly pest control" and "fluorine in agriculture." Its difluoromethyl group is particularly noteworthy, as fluorine incorporation often enhances compound lipophilicity and membrane permeability—critical factors in agrochemical design.

From a synthetic chemistry perspective, the compound's nitro group offers versatile transformation opportunities, such as reduction to amines or conversion to other functional groups. This flexibility makes it valuable for library synthesis in drug discovery, addressing the growing demand for diverse chemical space exploration—a frequently searched term in AI-driven molecular design platforms. Moreover, its methyl group at the 2-position provides steric influence, affecting regioselectivity in further derivatizations, a detail highly relevant to medicinal chemistry optimization workflows.

Analytical characterization of CAS No. 1805350-90-6 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with particular emphasis on distinguishing the difluoromethyl proton signals—a common challenge discussed in modern spectral interpretation forums. Stability studies indicate that the compound requires storage under anhydrous conditions, reflecting the broader industry emphasis on compound handling best practices for nitropyridine derivatives.

Environmental and safety profiles of this compound are also under investigation, coinciding with increased public searches for "green chemistry metrics" and "benign by design" principles. While not classified as hazardous under standard protocols, its nitroaromatic nature warrants careful handling, mirroring the pharmaceutical industry's shift toward sustainable synthetic routes. Recent publications have explored catalytic methods to incorporate this moiety more efficiently, reducing waste generation—a response to the trending topic of "atom economy" in organic synthesis.

The commercial availability of 3-Amino-6-(difluoromethyl)-2-methyl-5-nitropyridine has expanded significantly, with suppliers highlighting its high purity grades (>98%) for research use. This availability supports its growing adoption in high-throughput screening campaigns, particularly for targets involving nitroreductase enzymes—a subject of interest in cancer research and antibacterial development. The compound's structure-activity relationship (SAR) potential makes it a frequent subject in computational chemistry studies, where researchers model its interactions using molecular docking software.

Looking forward, CAS 1805350-90-6 represents a compelling case study in rational molecular design, combining fluorine chemistry with privileged heterocyclic scaffolds. Its dual applicability in pharmaceutical and agrochemical sectors positions it as a versatile research tool, addressing two of today's most pressing challenges: disease treatment and agricultural productivity. As synthetic methodologies advance, particularly in late-stage functionalization techniques, this compound's utility will likely expand further, making it a noteworthy subject for ongoing scientific literature and patent analyses.